Cas no 1805176-47-9 (Methyl 3-cyano-4-iodo-5-methylbenzoate)

• Product Name: Methyl 3-cyano-4-iodo-5-methylbenzoate
• CAS No: 1805176-47-9
• MF: C₁₀H₈INO₂
• MW: 301.080494880676
• CID: 4951886
• Update Time: 2023-08-22

Methyl 3-cyano-4-iodo-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-4-iodo-5-methylbenzoate

• Inchi： 1S/C10H8INO2/c1-6-3-7(10(13)14-2)4-8(5-12)9(6)11/h3-4H,1-2H3
• InChI Key： ZIJPSTAQVDZLRB-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)C=C(C(=O)OC)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1